2-Nitrobenzanthrone

Specification

• Molecular Formula: C17H9NO3
• Molecular Weight: 275.26 g/mol
• IUPAC Name: 2-nitrobenzo[b]phenalen-7-one
• Standard InChI: InChI=1S/C17H9NO3/c19-17-13-6-2-1-5-12(13)15-9-11(18(20)21)8-10-4-3-7-14(17)16(10)15/h1-9H
• Standard InChI Key: IQECYNRTSSZPRQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=C4C(=CC(=C3)[N+](=O)[O-])C=CC=C4C2=O

Introduction

Synthesis Methods

Researchers have developed several methods to synthesize 2-nitrobenzanthrone, primarily for analytical and toxicological investigation purposes. The most common approach involves direct nitration of benzanthrone with nitric acid under various conditions.

Direct Nitration with Nitric Acid in Acetic Anhydride

One efficient method for synthesizing 2-NBA involves the direct nitration of benzanthrone using nitric acid in acetic anhydride under ice-cold conditions. In this process, benzanthrone reacts with nitric acid (HNO₃) at a molar ratio of 8.9:1 (HNO₃:BA).

The reaction typically proceeds as follows:

• Benzanthrone is added to acetic anhydride

• The mixture is submerged in ice to maintain cold temperature

• Nitric acid is added to the mixture

• The reaction is stirred for approximately 4 hours while maintaining ice-cold temperature

• Dichloromethane is added to dissolve the precipitate

• The product mixture is analyzed and purified

This synthesis method produces three mono-nitrated NBA isomers, with 2-NBA being the major product. The average percent yields from this reaction are shown in Table 1.

Table 1: Percentage Yields of Nitrobenzanthrone Isomers from Direct Nitration

Isomer	Average Percent Yield (%)
1-NBA	0.3 ± 0.1
2-NBA	10.5 ± 2.6
3-NBA	6.4 ± 1.3

Source: Data compiled from Onchoke, 2019

The formation of 2-NBA as the major product in this reaction (under ice-cold conditions) differs from typical nitration of benzanthrone in nitrobenzene at 20°C, which predominantly yields 3-NBA. This indicates that reaction conditions significantly influence the isomer distribution of the nitration products.

Nitration with Nitrogen Pentoxide

Another approach for synthesizing 2-NBA involves nitration using nitrogen pentoxide (N₂O₅) in carbon tetrachloride at room temperature. This method is analogous to the formation of 2-nitrofluoranthene from fluoranthene, where N₂O₅ in CCl₄ at 25°C produces the 2-nitro isomer rather than the electrophilic nitration product 3-nitrofluoranthene.

This synthesis route is particularly significant because it mimics atmospheric nitration processes, providing insights into the formation mechanisms of 2-NBA in ambient air.

Environmental Occurrence and Formation

2-Nitrobenzanthrone has been detected in ambient air particulate matter in various urban environments. Unlike many other nitro-PACs that originate primarily from direct combustion emissions, evidence suggests that 2-NBA is mainly formed through atmospheric reactions.

Atmospheric Concentrations

Studies analyzing airborne particles in Tokyo from 1996 to 2001 found 2-NBA concentrations ranging from 49 to 831 fmol m⁻³, while its isomer 3-NBA was detected at much lower concentrations of 0.5 to 3.5 fmol m⁻³. For comparison, the concentrations of other nitrated polycyclic aromatic hydrocarbons such as 1-nitropyrene and 2-nitrofluoranthene ranged from 100-492 fmol m⁻³ and 10-97 fmol m⁻³, respectively.

Table 2: Atmospheric Concentrations of 2-NBA and Related Compounds

Compound	Concentration Range (fmol m⁻³)
2-NBA	49-831
3-NBA	0.5-3.5
1-Nitropyrene	100-492
2-Nitrofluoranthene	10-97

Source: Data compiled from Kameda, 2008

The concentration ratio of 2-NBA to 1-nitropyrene was 5 or greater in all samples analyzed, indicating that atmospherically formed nitrated polycyclic aromatic compounds represent a substantial contribution to the mutagenicity of airborne particulate matter.

Analytical Detection Methods

The detection and quantification of 2-nitrobenzanthrone in environmental samples and laboratory studies employ various analytical techniques. These methods are critical for accurate identification and differentiation of 2-NBA from its isomers, particularly 3-NBA.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the most commonly used technique for the analysis of 2-NBA. Under typical GC-MS conditions, 2-NBA elutes at a retention time of approximately 25.0 minutes, which is distinct from its isomers 1-NBA and 3-NBA (which elute at approximately 22.3 and 22.6 minutes, respectively).

The mass spectral characteristics of 2-NBA include a molecular ion peak at m/z 275.1 (100%) and fragment peaks at m/z 245.2 (32.05%), m/z 229.2 (7.46%), m/z 217.2 (55.56%), m/z 201.2 (16.26%), m/z 200.30 (38.16%), m/z 189.3 (19.37%), and m/z 174.30 (5.04%).

For selective and sensitive detection, 2-NBA can be identified and differentiated from 3-NBA by monitoring three m/z ions: the ion base (m/z 275) and two reference ions (m/z 201 and 245). In comparison, 3-NBA is identified by m/z 275 (ion base) and m/z 215 and 245 (reference ions).

Limits of Detection and Quantification

Studies have reported the following analytical parameters for 2-NBA detection:

Table 3: Analytical Detection Parameters for 2-NBA

Parameter	Value
Limit of Detection (LOD)	2.0 pg (absolute mass)
Limit of Quantification (LOQ)	6.6 pg (absolute mass)
Recovery	>95%

Source: Data compiled from Santos et al., 2019

These parameters indicate that current analytical methods can detect 2-NBA at environmentally relevant concentrations, enabling accurate assessment of its occurrence in ambient air samples.

Mutagenicity and Toxicological Studies

Research into the toxicological properties of 2-nitrobenzanthrone has revealed significant differences compared to its isomer 3-NBA, which is known as one of the most potent mutagens found in diesel exhaust and ambient air particles.

Mutagenicity in Bacterial and Cell Systems

Studies have examined the mutagenic activity of 2-NBA in various test systems:

• In Salmonella typhimurium, 2-NBA exhibited the highest mutagenic activity in strain TA1538-hSULT1A1, which expresses human sulfotransferase (SULT) 1A1.

• In Chinese hamster lung V79 cells, 2-NBA induced mutations in cells expressing human N-acetyltransferase 2 or SULT1A1, but no mutagenicity was observed in the parental cell line without these enzymes.

These findings indicate that 2-NBA requires specific enzymatic activation to exert mutagenic effects, which differs from the more broadly mutagenic 3-NBA.

DNA Adduct Formation

DNA adduct formation is a critical mechanism by which nitro-PACs exert their mutagenic and carcinogenic effects. Studies examining DNA adduct formation by 2-NBA have found:

• In vitro studies with human cell lines showed that while 3-NBA formed characteristic DNA adducts in lung A549, liver HepG2, colon HCT116, and breast MCF-7 cells, 2-NBA-derived DNA adducts were only observed in A549 and HepG2 cells.

• The pattern of 2-NBA-derived DNA adducts consisted of a cluster of up to five adducts, and in HepG2 cells, DNA binding by 2-NBA was up to 14-fold lower than by 3-NBA.

• In vivo studies in Wistar rats found no DNA adduct formation at doses of up to 10 mg/kg body weight of 2-NBA, while 3-NBA induced DNA adducts at a dose of just 2 mg/kg body weight. Only after administration of a high dose of 100 mg/kg body weight of 2-NBA was a low level of DNA adduct formation detected, and only in lung tissue.

Table 4: Comparison of DNA Adduct Formation Between 2-NBA and 3-NBA

Test System	2-NBA	3-NBA
A549 cells (lung)	Low level adducts	High level adducts
HepG2 cells (liver)	Low level adducts (14-fold lower than 3-NBA)	High level adducts
HCT116 cells (colon)	No detectable adducts	Detectable adducts
MCF-7 cells (breast)	No detectable adducts	Detectable adducts
Rats (in vivo) - 2 mg/kg bw	No detectable adducts	Detectable adducts
Rats (in vivo) - 10 mg/kg bw	No detectable adducts	Not tested
Rats (in vivo) - 100 mg/kg bw	Low level adducts (lung only)	Not tested

Source: Data compiled from Arlt et al., 2007

Comparison with 3-Nitrobenzanthrone

The positional isomers 2-NBA and 3-NBA display striking differences in their environmental occurrence, mutagenicity, and toxicological properties. These differences stem primarily from their distinct chemical structures and reactivities.

Environmental Occurrence

In ambient air samples, 2-NBA is typically found at much higher concentrations than 3-NBA. Studies in Tokyo found 2-NBA concentrations of 49-831 fmol m⁻³ compared to 3-NBA concentrations of just 0.5-3.5 fmol m⁻³.

This difference in environmental occurrence is attributed to their different formation mechanisms. While 2-NBA is primarily formed through atmospheric reactions, 3-NBA is mainly produced directly during combustion processes, particularly in diesel engines.

Characteristic	2-NBA	3-NBA
Main formation pathway	Atmospheric reactions	Direct emissions (combustion)
Typical atmospheric concentration	49-831 fmol m⁻³	0.5-3.5 fmol m⁻³
Metabolic activation by NQO1	No	Yes
DNA adduct formation in vitro	Limited (2 of 4 cell lines)	Extensive (all tested cell lines)
Minimum dose for DNA adduct formation in vivo	100 mg/kg bw (lung only)	2 mg/kg bw (multiple tissues)
Nitrenium ion stability	Lower	Higher (by ~10 kcal/mol)
Cell death induction	No	Yes (apoptosis)

Source: Data compiled from multiple sources

Health Implications and Risk Assessment

Challenges in Risk Assessment

Several factors complicate the risk assessment for 2-NBA:

• Lack of established toxicity equivalency factors (TEFs) or mutagenicity equivalency factors (MEFs) for 2-NBA, despite evidence of its carcinogenic and mutagenic potential.

• Limited understanding of the long-term effects of chronic low-level exposure to 2-NBA in humans.

• Potential interactions between 2-NBA and other air pollutants, including its isomer 3-NBA, where 2-NBA has been shown to inhibit the metabolic activation of 3-NBA.